Cas no 2169192-66-7 (4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol)

• Product Name: 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol
• CAS No: 2169192-66-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6422774
• PubChem ID: 165521241
• Update Time: 2025-07-19

4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol Chemical and Physical Properties

Names and Identifiers

• 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol
• 2169192-66-7
• 4-[3-(methoxymethyl)-1H-pyrazol-1-yl]phenol
• EN300-1296644

• Inchi： 1S/C11H12N2O2/c1-15-8-9-6-7-13(12-9)10-2-4-11(14)5-3-10/h2-7,14H,8H2,1H3
• InChI Key： ALMFUNIVYATFMZ-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CN(C2C=CC(=CC=2)O)N=1

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol

Introduction to 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol (CAS No. 2169192-66-7) in Modern Chemical Biology and Medicine

4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol, identified by the chemical identifier CAS No. 2169192-66-7, represents a structurally intriguing compound with significant potential in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic molecule, featuring a pyrazole core linked to a phenolic group via a methoxymethyl bridge, has garnered attention due to its unique chemical properties and promising biological activities. The compound's design incorporates elements that suggest utility in modulating various biological pathways, making it a subject of intense interest for researchers exploring novel therapeutic strategies.

The pyrazole moiety, a five-membered nitrogen-containing heterocycle, is well-documented for its role in medicinal chemistry, often serving as a scaffold in drug discovery programs. Its ability to engage in hydrogen bonding and metal coordination, coupled with its structural flexibility, makes it an ideal candidate for designing molecules with targeted biological effects. In 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol, the pyrazole ring is further functionalized by an electron-withdrawing phenolic group and an alkylating methoxymethyl substituent, which collectively enhance its pharmacological profile.

The phenolic component of the molecule is particularly noteworthy, as phenols are widely recognized for their antioxidant, anti-inflammatory, and antimicrobial properties. The methoxymethyl group introduces a degree of lipophilicity while maintaining solubility, which is crucial for drug bioavailability. This combination of structural features positions 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol as a versatile building block for the synthesis of more complex drug candidates.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Molecular docking studies have suggested that 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol may interact with several key biological targets, including enzymes and receptors implicated in metabolic disorders, neurodegenerative diseases, and cancer. These virtual screenings have provided valuable insights into the compound's mechanism of action and have guided experimental validation efforts.

In vitro experiments have begun to elucidate the biological effects of 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol. Initial studies indicate that the compound exhibits notable inhibitory activity against certain enzymes associated with inflammation and oxidative stress. For instance, it has shown promise in suppressing the activity of lipoxygenase enzymes, which are central to the production of pro-inflammatory mediators. Additionally, preliminary data suggest that the compound may modulate pathways involved in cellular proliferation and apoptosis, making it a candidate for further investigation in oncology research.

The synthesis of 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also showcase the evolving capabilities of modern organic chemistry in producing structurally sophisticated molecules.

The integration of 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol into drug development pipelines requires careful consideration of formulation and delivery systems. Its physicochemical properties must be optimized to ensure stability, solubility, and bioavailability. Nanotechnology-based delivery systems have emerged as a promising strategy for enhancing the efficacy of such compounds by improving their pharmacokinetic profiles. Research is ongoing to explore nanocarriers that can encapsulate 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol, thereby maximizing its therapeutic potential.

The role of computational modeling in understanding the behavior of 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol cannot be overstated. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular dynamics simulations have helped predict its conformational changes in solution. These computational tools are indispensable for guiding experimental design and optimizing drug candidates before they enter clinical trials.

As research progresses, the applications of 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol are expected to expand beyond initial discovery settings. Its unique structural features make it suitable for developing probes that can be used to study complex biological systems at a molecular level. Such probes could provide new avenues for understanding disease mechanisms and identifying novel therapeutic targets.

The regulatory landscape for novel compounds like 4-3-(methoxymethyl)-1H-pyrazol-1-ylphenol is continually evolving to accommodate advancements in chemical biology and drug discovery. Regulatory agencies now recognize the importance of innovative approaches in assessing safety and efficacy, often incorporating preclinical data generated through computational modeling alongside traditional experimental methods. This shift reflects the growing acceptance of interdisciplinary strategies in pharmaceutical development.

In conclusion,4-3-(methoxymethyl)-1H-pyrazol-1-ylyphenol (CAS No. 2169192-66) stands as a testament to the ingenuity of modern chemical biology and medicine. Its unique structure and promising biological activities position it as a valuable asset in ongoing research efforts aimed at addressing some of today's most pressing health challenges. As scientific understanding continues to advance，the potential applications of this compound are likely to grow，offering hope for new therapeutic interventions across multiple disease areas.